Cas no 1807302-38-0 (Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate)

Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl and iodo functional groups, which enhance reactivity in cross-coupling reactions and fluorinated compound synthesis. The cyano group further expands its utility in heterocycle formation and nucleophilic substitutions. Its ester moiety allows for straightforward derivatization, making it a useful precursor in pharmaceutical and agrochemical research. The compound’s well-defined structure and stability under standard conditions ensure consistent performance in complex synthetic pathways. Its multifunctional design enables efficient modifications, supporting applications in medicinal chemistry and material science.
Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate structure
1807302-38-0 structure
Product name:Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate
CAS No:1807302-38-0
MF:C12H9F3INO2
MW:383.105046033859
CID:4943136

Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate
    • Inchi: 1S/C12H9F3INO2/c1-2-19-10(18)5-7-3-8(6-17)11(16)9(4-7)12(13,14)15/h3-4H,2,5H2,1H3
    • InChI Key: FAUKSKLEBDTRNL-UHFFFAOYSA-N
    • SMILES: IC1C(C#N)=CC(=CC=1C(F)(F)F)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 377
  • Topological Polar Surface Area: 50.1
  • XLogP3: 3.3

Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A015023311-1g
Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate
1807302-38-0 97%
1g
$1549.60 2023-09-02
Alichem
A015023311-500mg
Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate
1807302-38-0 97%
500mg
$806.85 2023-09-02
Alichem
A015023311-250mg
Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate
1807302-38-0 97%
250mg
$480.00 2023-09-02

Additional information on Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate

Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate, with the CAS number 1807302-38-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a cyano group, an iodo group, and a trifluoromethyl group, along with an ethyl ester functionality. The combination of these functional groups makes it a versatile building block for various applications.

The cyano group attached to the phenyl ring introduces strong electron-withdrawing effects, which can significantly influence the reactivity of the molecule in synthetic transformations. Similarly, the trifluoromethyl group contributes to the molecule's stability and enhances its lipophilicity, making it suitable for applications in drug design and delivery systems. The iodo group, on the other hand, serves as a valuable leaving group in nucleophilic substitution reactions, enabling the construction of diverse carbon frameworks.

Recent studies have highlighted the potential of Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have demonstrated that this compound can be effectively utilized as a precursor for synthesizing highly conjugated polymers, which exhibit exceptional electronic properties. These polymers have shown promise in applications such as flexible displays and organic light-emitting diodes (OLEDs), where high efficiency and stability are critical.

In addition to its role in materials science, Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate has also been explored for its biological activity. Preclinical studies suggest that this compound may possess anti-tumor properties, potentially targeting specific signaling pathways involved in cancer progression. The trifluoromethyl group's ability to modulate pharmacokinetic profiles makes it an attractive candidate for further investigation in drug discovery programs.

The synthesis of Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate typically involves multi-step organic reactions, often employing palladium-catalyzed cross-coupling techniques to introduce the iodo substituent. The use of modern catalytic methods ensures high yields and excellent regioselectivity, making this compound accessible for large-scale production if required.

From a structural perspective, the molecule's phenyl ring serves as a rigid platform for attaching various functional groups, enabling precise control over molecular geometry and electronic properties. This feature is particularly advantageous in designing molecules with tailored functionalities for specific applications.

In terms of safety and handling, Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate should be treated with care due to its potential sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure consistent performance in synthetic procedures.

Looking ahead, the continued exploration of Ethyl 3-cyano-4-iodo-5-(trifluoromethyl)phenylacetate's properties is expected to unlock new opportunities across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool for researchers aiming to push the boundaries of organic synthesis and material innovation.

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